N'-[(5-bromo-2-furoyl)oxy]-4-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-nitrophenyl)methylidene]amino] 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C12H8BrN3O5/c13-10-6-5-9(20-10)12(17)21-15-11(14)7-1-3-8(4-2-7)16(18)19/h1-6H,(H2,14,15)
• InChI Key: KDMLMOVSPBCPCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=NOC(=O)C2=CC=C(O2)Br)N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C(=N/OC(=O)C2=CC=C(O2)Br)/N)[N+](=O)[O-]
• Molecular Formula: C12H8BrN3O5
• Molecular Weight: 354.11 g/mol

Description

N'-[(5-bromo-2-furoyl)oxy]-4-nitrobenzenecarboximidamide is a chemical compound that has been studied for its potential use in scientific research. It is a furoyl-substituted nitrobenzene derivative that has shown promise in various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N'-[(5-bromo-2-furoyl)oxy]-4-nitrobenzenecarboximidamide involves its interaction with specific enzymes and receptors. It has been shown to inhibit the activity of certain kinases and phosphatases, which are involved in cellular signaling pathways. Additionally, it has been shown to interact with certain G protein-coupled receptors, affecting their function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N'-[(5-bromo-2-furoyl)oxy]-4-nitrobenzenecarboximidamide are still being studied. However, it has been shown to have effects on cellular signaling pathways, which can affect various physiological processes such as cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(5-bromo-2-furoyl)oxy]-4-nitrobenzenecarboximidamide in lab experiments is its specificity for certain enzymes and receptors. This allows for more targeted studies of their functions and interactions. However, one limitation is its potential toxicity and side effects, which must be carefully monitored.

Future Directions

There are several potential future directions for the study of N'-[(5-bromo-2-furoyl)oxy]-4-nitrobenzenecarboximidamide. One area of interest is its potential use as a drug candidate in the treatment of certain diseases such as cancer and inflammatory disorders. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, it may also be useful in the development of new tools and techniques for studying cellular signaling pathways.

Synthesis Methods

The synthesis of N'-[(5-bromo-2-furoyl)oxy]-4-nitrobenzenecarboximidamide involves the reaction of 4-nitrobenzenecarboximidamide with 5-bromo-2-furoic acid chloride in the presence of a base. The resulting product is then purified using standard techniques such as column chromatography.

Scientific Research Applications

N'-[(5-bromo-2-furoyl)oxy]-4-nitrobenzenecarboximidamide has been studied for its potential use as a tool compound in scientific research. It has been shown to have inhibitory effects on certain enzymes and receptors, making it useful in studying their functions and interactions. Additionally, it has been studied for its potential use as a drug candidate in the treatment of certain diseases.